Cas no 37076-88-3 (4-formylphenyl N-phenylcarbamate)

• Product Name: 4-formylphenyl N-phenylcarbamate
• CAS No: 37076-88-3
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD00158498
• CID: 921946
• PubChem ID: 37621
• Update Time: 2025-04-19

4-formylphenyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (4-formylphenyl) N-phenylcarbamate
• AC1L1Y3Q
• MolPort-001-889-735
• NSC164625
• Oprea1_287455
• Oprea1_701565
• T6306906
• 4-formylphenyl N-phenylcarbamate
• AKOS000523953
• 37076-88-3
• NSC-164625
• SR-01000321401-1
• SCHEMBL7973772
• DTXSID00190571
• 4-(((PHENYLAMINO)CARBONYL)OXY)BENZALDEHYDE
• NSC 164625
• EN300-25290789
• SR-01000321401
• DA-06371
• Z55289534

• MDL： MFCD00158498
• Inchi： 1S/C14H11NO3/c16-10-11-6-8-13(9-7-11)18-14(17)15-12-4-2-1-3-5-12/h1-10H,(H,15,17)
• InChI Key： BPFODGWHRDEZIG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 3.18300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters